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Compound of Interest

Compound Name: Valeryl chloride

Cat. No.: B042205 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Valeryl chloride, a versatile acyl chloride, serves as a critical intermediate in a wide array of

chemical syntheses. Its reactivity makes it an essential building block in the pharmaceutical,

agrochemical, and specialty chemical industries. This technical guide provides a

comprehensive overview of its synonyms, chemical identifiers, and physicochemical properties,

presented for clarity and ease of use by professionals in research and development.

Nomenclature and Identification
Valeryl chloride is known by several synonyms, reflecting its chemical structure and common

usage in different contexts. Accurate identification is paramount for safety, regulatory

compliance, and reproducibility in research.

Table 1: Synonyms for Valeryl Chloride
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Synonym Type Synonym

IUPAC Name Pentanoyl chloride[1][2]

Common Names Valeryl chloride[1], Valeroyl chloride[1][3]

Systematic Names

n-Pentanoyl chloride[1][3], n-Valeroyl

chloride[1], n-Butanecarbonyl chloride[1][3],

Pentanoic acid chloride[1][3]

Other Variants Valeric acid chloride[1], 1-chloro-1-pentanone[1]

A variety of identifiers are assigned to valeryl chloride by chemical societies, databases, and

regulatory bodies to ensure its unambiguous identification.

Table 2: Chemical Identifiers for Valeryl Chloride

Identifier Type Identifier

CAS Number 638-29-9[1][3][4][5][6][7]

PubChem CID 61186[1][8][9]

EINECS Number 211-330-1[1][3][5][10]

UN Number 2502[1][11]

Beilstein Registry No. 506293[3]

MDL Number MFCD00000757[3][4][6][9]

InChI
InChI=1S/C5H9ClO/c1-2-3-4-5(6)7/h2-

4H2,1H3[1][3]

InChIKey XGISHOFUAFNYQF-UHFFFAOYSA-N[1][12]

SMILES CCCCC(=O)Cl[1][3]

Physicochemical Properties
The physical and chemical properties of valeryl chloride are crucial for designing experiments,

developing synthesis protocols, and ensuring safe handling.
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Table 3: Physicochemical Data of Valeryl Chloride

Property Value

Molecular Formula C₅H₉ClO[1][4]

Molecular Weight 120.58 g/mol [1][3][4][10]

Appearance Colorless to pale yellow fuming liquid[1][6][10]

Odor Pungent, acrid odor[1]

Boiling Point 125-128.4 °C[3][6]

Melting Point -110 °C[6][9]

Density 1.008 - 1.016 g/cm³ at 25 °C[3][5][6]

Refractive Index 1.417 - 1.420 at 20 °C[3][6]

Flash Point 23 - 32.8 °C[6]

Water Solubility Decomposes[6]

Solubility
Soluble in chloroform and ethyl acetate (slightly)

[4][6]

Logical Relationship of Identifiers
The various synonyms and identifiers for valeryl chloride are interconnected, providing a

hierarchical and cross-referenced system for its identification. The IUPAC name provides the

systematic nomenclature, from which other names are derived. The CAS number is a unique

numerical identifier, while database identifiers like the PubChem CID link to comprehensive

chemical information.
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Valeryl Chloride Identifier Relationships

Valeryl Chloride

Synonyms

is known as

Chemical Identifiers

is identified by

Physicochemical Properties

has

Pentanoyl Chloride (IUPAC) Valeroyl Chloride n-Butanecarbonyl Chloride CAS: 638-29-9 PubChem CID: 61186 EINECS: 211-330-1 Formula: C5H9ClO MW: 120.58 g/mol

Click to download full resolution via product page

Caption: Interconnectivity of Valeryl Chloride Synonyms and Identifiers.

Experimental Protocols
Valeryl chloride is synthesized and utilized in various chemical reactions. A common

laboratory-scale synthesis involves the reaction of valeric acid with a chlorinating agent.

Synthesis of Valeryl Chloride from Valeric Acid

Objective: To prepare valeryl chloride from valeric acid using thionyl chloride.

Materials:

Valeric acid

Thionyl chloride (SOCl₂)

Anhydrous N,N-dimethylformamide (DMF) (catalyst)
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Distillation apparatus

Reaction flask with a reflux condenser and a gas outlet to a trap

Procedure:

In a fume hood, a reaction flask is charged with valeric acid.

Thionyl chloride (typically in a slight molar excess) is added dropwise to the valeric acid at

room temperature with stirring.

A catalytic amount of anhydrous DMF is added to the mixture.

The reaction mixture is then gently heated to reflux. The reaction progress can be monitored

by observing the cessation of gas evolution (HCl and SO₂).

After the reaction is complete, the excess thionyl chloride is removed by distillation.

The crude valeryl chloride is then purified by fractional distillation to yield the final product.

Note: This reaction should be performed under anhydrous conditions as valeryl chloride and

thionyl chloride are both moisture-sensitive.[13] All gases evolved are corrosive and toxic, and

must be neutralized in a suitable trap.

Applications in Research and Drug Development
Valeryl chloride is a key starting material and intermediate in the synthesis of a variety of

organic compounds. Its applications include:

Pharmaceuticals: It is used in the synthesis of active pharmaceutical ingredients (APIs),

including irbesartan and valsartan, which are angiotensin II receptor blockers used to treat

high blood pressure.[14] It is also a precursor in the production of the anti-inflammatory drug

diflucortolone valerate and the psychoactive drug pyrovalerone.[14]

Agrochemicals: Valeryl chloride is utilized in the manufacturing of fungicides such as

hexaconazole.[14]
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Fine Chemicals: It serves as an intermediate for the production of dyes, textile auxiliaries,

and peroxide compounds.

Organic Synthesis: In a laboratory setting, it is widely used for the introduction of the valeryl

group into molecules, for instance, in Friedel-Crafts acylation reactions to produce aryl

ketones.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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